Cas no 668462-16-6 (2-{[(4-tert-Butylphenyl)methyl]sulfanyl}-4H-1-benzopyran-4-one)

• Product Name: 2-{[(4-tert-Butylphenyl)methyl]sulfanyl}-4H-1-benzopyran-4-one
• CAS No: 668462-16-6
• MF: C₂₀H₂₀O₂S
• MW: 324.436604499817
• CID: 2796532
• PubChem ID: 44365237
• Update Time: 2025-04-21

2-{[(4-tert-Butylphenyl)methyl]sulfanyl}-4H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 668462-16-6
• 2-{[(4-tert-Butylphenyl)methyl]sulfanyl}-4H-1-benzopyran-4-one
• CHEMBL146148
• SCHEMBL12338058
• DTXSID20658466

• Inchi： 1S/C20H20O2S/c1-20(2,3)15-10-8-14(9-11-15)13-23-19-12-17(21)16-6-4-5-7-18(16)22-19/h4-12H,13H2,1-3H3
• InChI Key： CWYJEJLHQMNZOG-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2C=CC=CC=2O1)=O)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 324.118
• Monoisotopic Mass: 324.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 51.6A^2